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CHONGQING, China — A comprehensive investigation into the compound OSS_128167 has
revealed significant anti-viral effects against the Hepatitis B Virus (HBV). The study elucidates
the compound's mechanism of action, demonstrating its potential as a novel therapeutic agent
for chronic Hepatitis B infection. This technical guide provides an in-depth analysis of the key
findings, experimental protocols, and the underlying molecular pathways.

0SS _128167, a selective inhibitor of Sirtuin 6 (SIRT6), has been shown to effectively suppress
HBV transcription and replication both in vitro and in vivo.[1][2] The compound targets the host
factor SIRT6, a NAD+-dependent deacetylase, disrupting a critical pathway utilized by the virus
to enhance its replication.[1]

Executive Summary of Key Findings

0OSS_128167 exhibits potent anti-HBV activity through the inhibition of SIRT6. This leads to a
downstream reduction in the expression of peroxisome proliferator-activated receptors a
(PPARQ), a key transcription factor for the HBV core promoter.[1][2] The subsequent
suppression of the core promoter activity results in a significant decrease in viral replication and
gene expression.[1]
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Quantitative Analysis of Anti-Viral Efficacy

The anti-viral effects of OSS_128167 have been quantified in both cell culture models and
animal studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Anti-HBV Efficacy of OSS_128167 in Cell Lines

Cell Line Treatment Key Viral Marker Result

Significant
HepG2.2.15 100 uM OSS_ 128167 HBV core DNA

decrease[1][3]
HepG2.2.15 100 uM OSS_128167 3.5-Kb RNA Modest decrease[1][3]
HepG2.2.15 100 uM OSS 128167 HBsAg (secreted) Inhibition[1][3]
HepG2.2.15 100 uM OSS_128167 HBeAg (secreted) Inhibition[1][3]
HepG2-NTCP (HBV- Significant
_ 100 pM OSS_128167  HBV core DNA
infected) decrease[1]

HepG2-NTCP (HBV-

infected)

100 pM OSS_128167  3.5-Kb RNA Modest decrease[1]

Table 2: In Vivo Anti-HBV Efficacy of OSS_128167 in HBV Transgenic Mice
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Treatment Group Dosage Key Viral Marker Result
Significant
0SS 128167 50 mg/kg Serum HBV DNA ]
reduction[1]
Significant
0OSS_128167 50 mg/kg Serum HBsAg )
reduction[1]
Significant
0SS_128167 50 mg/kg Serum HBeAg )
reduction[1]
0OSS_128167 50 mg/kg Intrahepatic HBY DNA  Marked reduction[1]
Total Intrahepatic HBV _
0OSS_128167 50 mg/kg Marked reduction[1]
RNA
Intrahepatic 3.5-Kb )
0OSS_128167 50 mg/kg RNA Marked reduction[1]

Mechanism of Action: A Signhaling Pathway
Perspective

OSS_128167's anti-viral activity is rooted in its ability to inhibit the deacetylase activity of
SIRT6.[1] Overexpression of SIRT6 has been shown to promote HBV transcription and
replication, an effect that is abolished by treatment with OSS_128167.[1] The compound does
not affect the expression level of SIRT6 itself but rather its enzymatic function, leading to an
increase in the acetylation of H3K9, a known target of SIRT6.[1]

The inhibition of SIRT6 by OSS_128167 leads to the downregulation of PPARa, which in turn
suppresses the activity of the HBV core promoter.[1][2] Ectopic expression of either SIRT6 or
PPARa was found to relieve the restriction of HBV transcription mediated by OSS_128167,
confirming the critical role of this signaling axis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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